- Preparation method of Cefdinir impurity M, China, , ,
Cas no 946573-41-7 (Cefdinir Lactone)
Cefdinir Lactone structure
Product Name:Cefdinir Lactone
CAS No:946573-41-7
MF:C14H13N5O5S2
MW:395.413519620895
CID:827218
Update Time:2023-09-21
Cefdinir Lactone Chemical and Physical Properties
Names and Identifiers
-
- Cefdinir Lactone
- Cefdinir Lactone Discontinued
- CEFDINIR IMPURITY E (REFERENCE GRADE)
- (αZ)-2-Amino-α-(hydroxyimino)-N-[(5aR,6R)-1,4,5a,6-tetrahydro-3-methyl-1,7-dioxo-3H,7H-azeto[2,1-b]furo[3,4-d][1,3]thiazin-6-yl]-4-thiazoleacetamide (ACI)
- Cefdinir CP impurity M
-
- Inchi： 1S/C14H13N5O5S2/c1-4-5-2-25-12-8(11(21)19(12)9(5)13(22)24-4)17-10(20)7(18-23)6-3-26-14(15)16-6/h3-4,8,12,23H,2H2,1H3,(H2,15,16)(H,17,20)/b18-7-/t4?,8-,12-/m1/s1
- InChI Key： UEHIFMGCXPDQOP-CXMNRGBSSA-N
- SMILES： O=C1[C@@H](NC(=O)/C(/C2N=C(N)SC=2)=N\O)[C@H]2SCC3C(C)OC(=O)C=3N12
Computed Properties
- Exact Mass: 395.03600
Experimental Properties
- PSA: 200.75000
- LogP: 0.41290
Cefdinir Lactone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid ; 40 h, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 2.5 - 3
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 2.5 - 3
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ; 30 min, 25 - 30 °C; 1 h, 35 - 40 °C; 40 °C → 10 °C; 15 h, 10 °C
Reference
- Improved synthesis of Cefdinir and its polymorphic form, an antibacterial active pharmaceutical ingredient, Synthetic Communications, 2007, 37(13), 2275-2283
Cefdinir Lactone Raw materials
- Cefdinir
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-3-ethenyl-8-oxo-, hydrate (2:3), (6R,7R)-
Cefdinir Lactone Preparation Products
Cefdinir Lactone Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
946573-41-7 (Cefdinir Lactone) Related Products
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- 178949-04-7((Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)-N-{(2RS,5RS)-5-methyl-7-oxo-2,4,5,7-tetrahydro-1H-furo3,4-d1,3thiazin-2-ylmethyl}acetamide)
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